Cas no 86723-75-3 (1,2-Benzenediamine, 4,5-dihexyl-)

1,2-Benzenediamine, 4,5-dihexyl- structure
86723-75-3 structure
Product Name:1,2-Benzenediamine, 4,5-dihexyl-
CAS No:86723-75-3
MF:C18H32N2
MW:276.460084915161
CID:660792
PubChem ID:66813732
Update Time:2025-04-19

1,2-Benzenediamine, 4,5-dihexyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediamine, 4,5-dihexyl-
    • 4,5-dihexylbenzene-1,2-diamine
    • 86723-75-3
    • FT-0726564
    • SCHEMBL840888
    • DTXSID60735821
    • Inchi: 1S/C18H32N2/c1-3-5-7-9-11-15-13-17(19)18(20)14-16(15)12-10-8-6-4-2/h13-14H,3-12,19-20H2,1-2H3
    • InChI Key: AGSUJWXXTIOXKJ-UHFFFAOYSA-N
    • SMILES: NC1C(=CC(=C(C=1)CCCCCC)CCCCCC)N

Computed Properties

  • Exact Mass: 276.256549029g/mol
  • Monoisotopic Mass: 276.256549029g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 52Ų
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